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Compound of Interest
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Cat. No.: B000806 Get Quote

1.0 Introduction

Ronidazole is a nitroimidazole-class antiprotozoal agent utilized in veterinary medicine to treat

infections caused by flagellated protozoa.[1][2] It is particularly effective against Tritrichomonas

foetus in cats, Trichomonas gallinae (canker) in birds, and histomoniasis in turkeys.[3][4][5]

Administration via drinking water is a common and practical method for treating populations of

animals, particularly in research and aviary settings. These notes provide essential information

on its properties, mechanism of action, and stability for effective application.

1.1 Mechanism of Action

Ronidazole's efficacy relies on the anaerobic metabolism of the target protozoa. The drug's

nitro group is reduced by microbial enzymes, such as pyruvate:ferredoxin oxidoreductase

(PFOR). This process generates reactive nitro radicals that are cytotoxic. These radicals

interact with the parasite's DNA, causing strand breaks and helical structure damage, which

ultimately leads to cell death.[5]
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Caption: Diagram illustrating the activation of Ronidazole and its cytotoxic effect on protozoal

DNA.

1.2 Physicochemical Properties

Understanding the physical and chemical properties of Ronidazole is critical for preparing

accurate and stable aqueous solutions.

Property Value Reference(s)

Water Solubility 2900 mg/L (at 20°C, pH 7) [5][6]

Appearance Powder [2][7]

Melting Point 168 °C [5]

Storage (Powder)
Store in a cool, dry place in the

original sealed container.
[7][8][9]

Storage (Solvent)
Stock solutions in DMSO can

be stored for 1 year at -80°C.
[2]

1.3 Stability and Storage of Medicated Water

Fresh Preparation: Medicated drinking water should be prepared fresh daily to ensure

potency.[8][9] It is recommended that the prepared solution be consumed within 24 hours.[4]

Storage: Ronidazole powder should be stored in a dry location, protected from direct

sunlight, typically between 0-30°C.[7] After opening, a powdered product may have a shelf

life of one year.[7]

Exclusion of Other Water Sources: To ensure adequate dosage, animals must not have

access to any other water sources during the treatment period.[7][8][9]

Quantitative Dosing Information
Dosages can vary significantly based on the target species, the specific pathogen, and whether

the goal is treatment or prevention. The following tables summarize dosages cited in various

publications.
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Table 1: Ronidazole Dosage in Drinking Water for Avian Species

Species Indication
Dosage
Concentration

Duration &
Notes

Reference(s)

Pigeons

Trichomoniasis,

Hexamitiasis

(Canker)

2g / 1 Liter (10%

powder)

Treatment: 5-7

consecutive

days. Prevention:

1-2 days every 2

weeks.

[7][10]

Large Birds
Trichomoniasis,

Giardia, etc.

1 teaspoon / 1

Gallon

Treatment: 7

days.
[8][9]

Small Birds
Trichomoniasis,

Giardia, etc.

1 teaspoon / 1

Quart

Treatment: 7

days.
[8][9]

Turkeys Histomoniasis
30-40 ppm (or

more)

Treatment: 7-10

days, initiated 10

days post-

exposure for best

efficacy.

[11]

Table 2: Ronidazole Dosage in Drinking Water for Mammalian Species
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Species Indication
Dosage
Concentration

Duration &
Notes

Reference(s)

Laboratory Mice
Tritrichomonas

muris

400 - 500 mg /

Liter

15 to 42 days. A

combination of

treatment and

culling of positive

animals proved

effective. No

adverse effects

were noted at

these

concentrations.

[12][13][14][15]

Swine Swine Dysentery
0.003% - 0.012%

(30 - 120 mg/L)

Effective for

treatment. Lower

concentrations

(0.00075% -

0.0015%) aided

in treatment

while allowing

immunity to

develop.

[16][17]

Experimental Protocols
The following section provides detailed protocols for the preparation and administration of

Ronidazole in drinking water for research purposes.

2.1 General Workflow for Preparation and Administration

The overall process involves careful calculation, preparation, and daily maintenance to ensure

consistent and accurate dosing.
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Caption: Standard workflow from calculation and preparation to daily administration and

monitoring.

2.2 Protocol 1: General Preparation of Ronidazole Medicated Drinking Water

Objective: To prepare a stock solution of Ronidazole in water for administration to

experimental animals.

Materials:

Ronidazole powder (analytical grade)

Distilled or deionized water

Calibrated analytical balance

Appropriate volumetric glassware (flasks, graduated cylinders)

Magnetic stir plate and stir bars

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Calculation: Determine the total mass of Ronidazole required.

Formula: Mass (mg) = Target Concentration (mg/L) x Final Volume (L)

Weighing: Accurately weigh the calculated mass of Ronidazole powder using an analytical

balance. Wear gloves when handling the powder.[1][18]

Dissolution: a. Measure approximately 80% of the final required volume of distilled water and

place it in an appropriate beaker or flask with a magnetic stir bar. b. Place the vessel on a

magnetic stir plate and begin stirring to create a vortex. c. Slowly add the weighed

Ronidazole powder to the vortex to facilitate dissolution. d. Continue stirring until the powder

is fully dissolved. Given its solubility of 2.9 g/L, concentrations above this may require co-

solvents, which is outside the scope of a simple drinking water protocol.
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Final Volume: Once dissolved, transfer the solution to a volumetric flask and add water to

reach the final desired volume. Mix thoroughly.

Labeling and Use: Clearly label the container with the compound name, concentration, and

preparation date. This solution should be considered ready for immediate use and replaced

daily.

2.3 Protocol 2: Eradication of Tritrichomonas muris in Laboratory Mice

Objective: To outline the methodology for treating T. muris in a research mouse colony by

administering Ronidazole in the drinking water, based on a published study.[12][13][14]

Materials:

Prepared Ronidazole medicated water (400 mg/L or 500 mg/L)

Standard laboratory mouse caging

Calibrated water bottles for each cage

PPE (gloves, lab coat)

Procedure:

Initial Treatment: a. Prepare a 400 mg/L solution of Ronidazole in drinking water following

Protocol 1. b. Fill the water bottles for all mice in the affected rack(s). c. Provide this

medicated water as the sole source of drinking water for 15 consecutive days.

Monitoring and Assessment: a. After 15 days, perform fecal screening (e.g., fecal smear or

PCR) to test for the presence of T. muris.

Secondary Treatment and Culling (if required): a. If any mice remain positive, a more

aggressive approach may be necessary. b. Increase the Ronidazole concentration to 500

mg/L. c. Continue treatment with the 500 mg/L solution for an extended period (e.g., an

additional 25-42 days). d. In the reference study, positive mice (with the exception of

valuable breeders) were culled to aid eradication.[12][14]
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Daily Maintenance: a. Discard any remaining medicated water from the bottles each day. b.

Replace with freshly prepared Ronidazole solution. c. Monitor the daily water consumption

to ensure animals are drinking and receiving the medication. d. Observe animals daily for

any adverse effects. The reference study noted no obvious adverse effects and observed

weight gain.[12]

Confirmation of Eradication: a. At the end of the full treatment period, re-test all animals. b.

Continue to monitor the colony (e.g., via sentinel mice) every 3 months for at least a year to

ensure the infection has been successfully cleared.[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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